Cas no 56208-11-8 (N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine)
56208-11-8 structure
Product Name:N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine
CAS No:56208-11-8
MF:C21H28N2O
MW:324.459825515747
CID:1597494
PubChem ID:3043814
Update Time:2025-04-21
N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine
- DTXSID00971605
- 56208-11-8
- N-Morpholinopropyl-1,2-diphenylethylamine
- N-(1,2-Diphenylethyl)-3-(morpholin-4-yl)propan-1-amine
- BRN 1148006
- 4-Morpholinepropanamine, N-(1,2-diphenylethyl)-
-
- Inchi: 1S/C21H28N2O/c1-3-8-19(9-4-1)18-21(20-10-5-2-6-11-20)22-12-7-13-23-14-16-24-17-15-23/h1-6,8-11,21-22H,7,12-18H2
- InChI Key: CZTJWRVPACNWER-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCNC(C1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 324.22034
- Monoisotopic Mass: 324.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 24.5Ų
Experimental Properties
- PSA: 24.5
N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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